Cas no 315180-15-5 (5-(chloromethyl)-2-fluoropyridine)

• Product Name: 5-(chloromethyl)-2-fluoropyridine
• CAS No: 315180-15-5
• MF: C₆H₅ClFN
• MW: 145.562003850937
• MDL: MFCD10697563
• CID: 301112
• PubChem ID: 22052881
• Update Time: 2025-06-08

5-(chloromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,5-(chloromethyl)-2-fluoro-
• 2-fluoro-5-pyridylmethyl chloride
• 5-(Chloromethyl)-2-fluoropyridine
• 5-chloromethyl-2-fluoropyridine
• 6-fluoronicotinyl chloride
• C-8615
• 5-(Chloromethyl)-2-fluoro-pyridine
• CS-0050760
• AKOS006304128
• SY097557
• QRXZNFSVRLDKPE-UHFFFAOYSA-N
• MFCD10697563
• PYRIDINE, 5-(CHLOROMETHYL)-2-FLUORO-
• Pyridine, 5-(chloromethyl)-2-fluoro- (9CI)
• EN300-1968460
• AS-43139
• A820884
• PB13291
• 315180-15-5
• DTXSID60622060
• SCHEMBL502199
• DTXCID60572814
• 3-(Acetyloxy)-octanedioic Acid
• DB-293054
• 5-(chloromethyl)-2-fluoropyridine

• MDL： MFCD10697563
• Inchi： 1S/C6H5ClFN/c7-3-5-1-2-6(8)9-4-5/h1-2,4H,3H2
• InChI Key： QRXZNFSVRLDKPE-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=CC=1)F

Computed Properties

• Exact Mass: 145.00900
• Monoisotopic Mass: 145.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.271
• Boiling Point: 227.048°C at 760 mmHg
• Flash Point: 91.116°C
• Refractive Index: 1.507
• PSA: 12.89000
• LogP: 1.95950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 5-(chloromethyl)-2-fluoropyridine

Recent Advances in the Application of 5-(Chloromethyl)-2-fluoropyridine (CAS: 315180-15-5) in Chemical Biology and Pharmaceutical Research

5-(Chloromethyl)-2-fluoropyridine (CAS: 315180-15-5) has emerged as a pivotal intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its utility in the development of novel drug candidates, particularly in the fields of oncology and neurology. This compound's unique chemical properties, including its reactive chloromethyl and fluorine groups, make it a versatile building block for the construction of complex molecular architectures. The following sections provide an overview of the latest research findings and applications of this compound in the chemical biology and pharmaceutical sectors.

One of the most significant advancements involving 5-(chloromethyl)-2-fluoropyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have leveraged the reactivity of this compound to develop potent and selective inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of 5-(chloromethyl)-2-fluoropyridine as a key intermediate in the synthesis of a new class of tyrosine kinase inhibitors. These inhibitors exhibited remarkable efficacy in preclinical models of non-small cell lung cancer, underscoring the compound's potential in oncology drug discovery.

In addition to its applications in oncology, 5-(chloromethyl)-2-fluoropyridine has also been explored in the development of neuroactive compounds. A study in ACS Chemical Neuroscience reported the use of this compound in the synthesis of novel GABA receptor modulators. The chloromethyl group facilitated the introduction of various substituents, enabling the fine-tuning of the compounds' pharmacological profiles. The resulting modulators showed promising activity in animal models of epilepsy and anxiety, suggesting potential therapeutic applications in neurological disorders.

Beyond its role in drug discovery, 5-(chloromethyl)-2-fluoropyridine has also been employed in chemical biology research. Its ability to act as a crosslinking agent has been exploited in the study of protein-protein interactions. A recent publication in Angewandte Chemie detailed the use of this compound to generate covalent probes for mapping protein interaction networks. These probes provided valuable insights into the dynamics of cellular signaling pathways, highlighting the compound's utility in fundamental biological research.

The synthetic versatility of 5-(chloromethyl)-2-fluoropyridine has been further demonstrated in the development of radiopharmaceuticals. Researchers have utilized this compound as a precursor for the synthesis of fluorine-18 labeled tracers, which are essential for positron emission tomography (PET) imaging. A study in the Journal of Nuclear Medicine showcased the efficient incorporation of fluorine-18 into the pyridine ring, resulting in tracers with high specificity for tumor imaging. This advancement opens new avenues for the non-invasive diagnosis and monitoring of cancer.

Despite its numerous applications, the handling and storage of 5-(chloromethyl)-2-fluoropyridine require careful consideration due to its reactive nature. Recent safety studies have emphasized the importance of proper protective measures and storage conditions to prevent degradation and ensure consistent performance in synthetic applications. These findings are critical for researchers and industrial practitioners working with this compound.

In conclusion, 5-(chloromethyl)-2-fluoropyridine (CAS: 315180-15-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, chemical biology, and radiopharmaceutical development underscore its significance in the field. Ongoing research is expected to further expand its utility, particularly in the design of targeted therapies and diagnostic agents. As the scientific community continues to explore its potential, this compound is poised to play an increasingly important role in advancing biomedical science.